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Compound of Interest

Compound Name: 2-(3-Ethoxyphenyl)morpholine

Cat. No.: B13610684 Get Quote

Executive Summary
2-(3-Ethoxyphenyl)morpholine is a substituted morpholine derivative. While specific, widely

published Safety Data Sheets (SDS) for this exact isomer are rare, its structural homology to

Phenmetrazine (a Schedule II controlled substance) and general organic amines dictates a

high-security disposal protocol.

Core Disposal Directive: This compound must be treated as a Hazardous Organic Amine and,

due to structural similarity to controlled substances, should be disposed of via High-

Temperature Incineration to ensure complete molecular destruction and regulatory compliance.

Regulatory & Safety Assessment
Before handling waste, you must classify the material based on its chemical nature and legal

status.
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Category Classification Operational Implication

Chemical Family Cyclic Organic Amine / Ether
Corrosive/Irritant to mucous

membranes.

RCRA Status (USA)
Non-Listed (Likely D001/D002

if in solution)

Must be characterized by

generator. Treat as Hazardous

Waste.[1]

DEA Status (USA) Potential Analogue

Structurally similar to

Phenmetrazine. Treat as a

Controlled Substance for

disposal security to avoid

Federal Analogue Act liability.

Combustibility
Flash Point > 100°C

(Estimated)

Combustible. High energy

content suitable for

incineration.

Critical Warning: Under the Federal Analogue Act, substances substantially similar to Schedule I

or II drugs (like Phenmetrazine) may be treated as controlled substances if intended for human

consumption. In a research setting, maintain chain of custody until destruction is confirmed.

Pre-Disposal Handling & Stabilization
Objective: Transform the active chemical into a stable, transport-ready form.

A. Solid Waste (Pure Compound)
Container: Place the solid substance in a wide-mouth HDPE (High-Density Polyethylene) or

Glass jar. Avoid metal containers if moisture is present (corrosion risk).

Labeling: Label clearly as:
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Chemical Name: 2-(3-Ethoxyphenyl)morpholine

Hazard:[2] "Organic Amine - Irritant - Do Not Open"

Waste Tag: "Ready for Incineration"

Segregation: Do NOT mix with strong acids (exothermic reaction) or oxidizing agents (fire

hazard).

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Methanol) is compatible with

the waste stream.

pH Check: If the solution is acidic (from workup), neutralize to pH 6–9 using Sodium

Bicarbonate before adding to general organic waste to prevent drum corrosion.

Precipitation: If the compound precipitates out, filter it and dispose of the solid separately

(see Protocol A) to reduce the volume of high-hazard liquid waste.

Disposal Protocols
Protocol 1: High-Temperature Incineration (Recommended)
This is the only method that guarantees the destruction of the morpholine ring and the ethoxy-

phenyl pharmacophore.

Facility Requirement: RCRA-permitted TSDF (Treatment, Storage, and Disposal Facility).

Incineration Parameters:

Temperature: > 1000°C (1832°F)[3]

Retention Time: > 2 seconds

Scrubbing: Required for Nitrogen Oxides (NOx) generated by the amine group.

Protocol 2: Chemical Deactivation (Small Scale / In-Lab)
Use this only if incineration is unavailable and permitted by local EHS regulations.
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Dissolution: Dissolve the residue in dilute Hydrochloric Acid (1M HCl) to form the water-

soluble hydrochloride salt.

Oxidation: Treat the aqueous solution with an excess of Potassium Permanganate (KMnO₄)

or Sodium Hypochlorite (Bleach).

Note: This breaks down the phenyl ring but may leave the morpholine ring intact or form

chlorinated byproducts.

Final Disposal: The resulting oxidized sludge must still be collected as hazardous chemical

waste. Do not pour down the drain.

Decision Logic: Disposal Workflow
The following diagram illustrates the decision-making process for disposing of 2-(3-
Ethoxyphenyl)morpholine to ensure safety and compliance.
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Waste: 2-(3-Ethoxyphenyl)morpholine

Physical State?

Solid / Pure Powder Solution / Mother Liquor

Is it a Controlled
Substance Analog?

Check Solvent Compatibility
(Halogenated vs Non-Halogenated)

Pack in HDPE/Glass
Double Bag

Yes (Treat as High Risk) No (Standard HazWaste)

Route A: Reverse Distributor
(If DEA Registered)

Expired Inventory

Route B: Hazardous Waste
Incineration (>1000°C)

Synthesis Waste

Combine with
Solvent Stream

Click to download full resolution via product page

Figure 1: Decision tree for the safe disposal of phenylmorpholine derivatives.

Emergency Procedures (Spill/Exposure)
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Scenario Immediate Action

Spill (Solid)

Do not sweep (dust hazard). Cover with wet

paper towels to dampen, then scoop into a

waste jar. Wipe area with 10% acetic acid

(vinegar) to neutralize amine residues.

Spill (Liquid)

Absorb with vermiculite or sand. Do not use

sawdust (fire hazard with amines). Collect in a

sealed container.

Skin Contact

Wash immediately with soap and water for 15

minutes. Amines can penetrate skin; seek

medical attention if irritation persists.

Eye Contact

Flush with water for 15 minutes. Do not use

neutralizing agents in eyes. Seek immediate

ophthalmological support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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